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Compound of Interest

Compound Name:
5-[(Chloroacetyl)amino]-2-

hydroxybenzoic acid

CAS No.: 80074-26-6

Cat. No.: B1604561

Get Quote

Technical Support Center: 5-[(Chloroacetyl)amino]-2-hydroxybenzoic Acid

Executive Summary: The Solubility-Stability
Paradox
Compound Identity: 5-[(Chloroacetyl)amino]-2-hydroxybenzoic acid (5-

Chloroacetylaminosalicylic acid) Core Challenge: This compound presents a classic "Solubility-

Stability Paradox."[1] To dissolve the salicylic acid backbone in water, you typically need a

basic pH to deprotonate the carboxylic acid.[1] However, the chloroacetyl group is an

electrophilic "warhead" susceptible to rapid hydrolysis or nucleophilic attack at high pH.[1]

This guide provides the protocols necessary to navigate this narrow window of operation,

ensuring you get the compound into solution without destroying its biological activity.

Module 1: The Chemistry of Insolubility
To troubleshoot effectively, you must understand the forces working against you.[1]
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Feature Chemical Consequence Impact on Solubility

Salicylic Acid Backbone

Strong intermolecular

Hydrogen Bonding (Crystal

Lattice Energy).[1]

High: Causes the compound to

exist as a tight, stable crystal

that resists dissolution in water.

[1]

Amide Linkage (Pos. 5)
Eliminates the basicity of the

original amine.[1]

Critical: Unlike 5-ASA

(Mesalamine), this compound

cannot be protonated by acid

to form a soluble salt.[1] It

behaves strictly as an acid.[1]

Chloroacetyl Group
Adds lipophilicity and

electrophilic reactivity.[1]

Complex: Reduces water

solubility further and

introduces instability in

nucleophilic buffers (Tris,

Glycine).[1]

The Solvation Decision Tree

Start: Solid Powder Primary Solvent Selection

Direct Aqueous Buffer?Not Recommended

Organic Stock (DMSO/DMF)

Recommended

Risk: Immediate Precipitation
Low pH (<6)

Risk: Hydrolysis (Cl- Loss)

High pH (>8)

Stable Solution
Store -20°C (Anhydrous) Rapid dilution >1% v/v

Dilution into Tris/High pH

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection. Direct aqueous dissolution is discouraged due

to the competing risks of precipitation (at low pH) and degradation (at high pH).

Module 2: Preparation Protocols
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Protocol A: Preparation of Stable Stock Solution
(Recommended)
Target Concentration: 10 mM – 50 mM

Solvent Choice: Anhydrous DMSO (Dimethyl sulfoxide) is the gold standard.[1] DMF

(Dimethylformamide) is a viable alternative but is more toxic to cells.[1]

Weighing: Weigh the solid rapidly. The compound is hygroscopic; absorbed water will initiate

slow hydrolysis in the solid state.[1]

Dissolution: Add DMSO to the vial. Vortex vigorously for 30–60 seconds.[1]

Note: If the solution remains cloudy, sonicate in a water bath at 35°C for 5 minutes. Do not

exceed 40°C, as thermal energy accelerates the degradation of the chloroacetyl moiety.[1]

Storage: Aliquot immediately into single-use vials (brown glass or foil-wrapped). Store at

-20°C or -80°C.

Shelf Life: 6 months at -80°C. 1 month at -20°C. Do not freeze-thaw.[1][2]

Protocol B: Aqueous Dilution for Biological Assays
The "Crash-Out" Prevention Method

Buffer Selection (CRITICAL):

Use: PBS, HEPES, or MOPS (pH 7.2 – 7.4).[1]

AVOID: Tris, Glycine, or any buffer containing primary amines.[1] The chloroacetyl group

will alkylate the buffer molecules, neutralizing your compound before it hits the target.[1]

AVOID: DTT, Mercaptoethanol, or Glutathione (unless the assay specifically requires

reducing agents, in which case add them last).

Stepwise Dilution:
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Step 1: Dilute your DMSO stock 1:10 into pure ethanol or PEG-400 (Polyethylene glycol)

first.[1] This creates an "intermediate" polarity environment.[1]

Step 2: Dilute this intermediate solution into your pre-warmed (37°C) aqueous buffer while

vortexing.

Final DMSO Concentration: Keep below 1% (v/v) to avoid cellular toxicity, though the

compound may tolerate up to 5% solubility-wise.[1]

Module 3: Troubleshooting & FAQs
Q1: My solution turned yellow/brown after 24 hours. Is it
still good?
Status: DEGRADED. Cause: This is the "Salicylate Oxidation" effect.[1] Like 5-ASA, the

phenolic ring is sensitive to oxidation by air and light.[1] Additionally, if the pH was >8, the

chloroacetyl group likely hydrolyzed.[1] Fix:

Prepare fresh solutions immediately before use.[1][3]

Protect from light (wrap tubes in foil).[1]

Degas buffers (purge with N2 or Ar) if the assay runs longer than 4 hours.[1]

Q2: I see a fine white precipitate when I add the stock to
my cell culture media.
Status: PRECIPITATION. Cause: "Shock Dilution." You moved a hydrophobic molecule from

100% DMSO to water too quickly.[1] Fix:

Use the Stepwise Dilution method (Protocol B).[1]

Ensure the culture media is warm (37°C).

Lower the final concentration. If you are at 100 µM, drop to 50 µM.[1]

Q3: Can I use this compound to label a protein?
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Status: YES, BUT... Guidance: This compound is a Cysteine-Reactive Probe.[1] The

chloroacetyl group targets sulfhydryl (-SH) groups.[1][3]

pH Control: The reaction is most specific for Cysteine at pH 7.5 – 8.[1]0. Above pH 8.5, it will

start reacting with Lysine (amines).[1]

Competition: Ensure your buffer contains NO other thiols (no DTT, no BME) and NO amines

(no Tris). Use HEPES or Phosphate buffer.[1]

Degradation Pathway Visualization

Prevention Strategy

Active Compound
(Chloroacetyl-R)

Hydrolysis Product
(Glycolyl-R + HCl)

High pH / H2O

Buffer Adduct
(Tris-Acetyl-R)

Tris / Glycine Buffer

Quinone/Colored Species

Light / O2

Use HEPES/PBS Fresh Prep Protect from Light
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Figure 2: Common degradation pathways.[1][4] Avoidance strategies are critical for assay

validity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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